Cas no 627-38-3 (N-propylhydroxylamine)

N-propylhydroxylamine structure
Product Name:N-propylhydroxylamine
CAS No:627-38-3
Molecular Formula:C3H9NO
Molecular Weight:75.10966
MDL:MFCD23725882
CID:433557
PubChem ID:10148984
N-propylhydroxylamine Properties
Names and Identifiers
-
- 1-Propanamine, N-hydroxy-
- N-propylhydroxylamine
- N-n-propylhydroxylamine
- OMXHKVKIKSASRV-UHFFFAOYSA-N
- N-Propyl-hydroxylamin
- DTXSID90436132
- AKOS017531349
- 627-38-3
- EN300-255716
- XEM
-
- MDL: MFCD23725882
- InChIKey: OMXHKVKIKSASRV-UHFFFAOYSA-N
- Inchi: InChI=1S/C3H9NO/c1-2-3-4-5/h4-5H,2-3H2,1H3
- SMILES: CCCNO
Computed Properties
- Exact Mass: 75.06847
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Rotatable Bond Count: 2
- Monoisotopic Mass: 75.068413911g/mol
- Heavy Atom Count: 5
- Complexity: 16.4
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 0.2
- Topological Polar Surface Area: 32.3Ų
Experimental Properties
- PSA: 32.26
N-propylhydroxylamine Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-255716-0.05g |
N-propylhydroxylamine |
627-38-3 | 95% | 0.05g |
$431.0 | 2024-06-19 |
N-propylhydroxylamine Related Literature
-
3. 1327. Perfluoroalkyl derivatives of nitrogen. Part XX. Thermal decomposition of trifluoronitrosomethaneR. E. Banks,M. G. Barlow,R. N. Haszeldine,M. K. McCreath,H. Sucliffe J. Chem. Soc. 1965 7209
-
4. Perfluoroalkyl derivatives of nitrogen. Part XXIV. Perfluoroalkylnitroso-compounds from perfluoroacyl nitritesR. E. Banks,M. G. Barlow,R. N. Haszeldine,M. K. McCreath J. Chem. Soc. C 1966 1350
-
5. Journal: index of subjects, 1965
-
6. Journal: index of authors, 1965
-
7. High-field nuclear magnetic resonance and molecular dynamics investigations of alditol conformations in aqueous and non-aqueous solventsFelix Franks,Josef Dadok,Sae Ying,Robert L. Kay,J. Raul Grigera J. Chem. Soc. Faraday Trans. 1991 87 579
-
8. Electron spin resonance studies. Part XXIX. Alkylamino and α-amino-alkyl radicalsN. H. Anderson,R. O. C. Norman J. Chem. Soc. B 1971 993
-
9. Isomerisation of (E)-O-acyl isoamides to N-acyl amides. Mechanism of an intramolecular [1,3] acyl group migration via a four-membered transition stateDaniel G. McCarthy,Anthony F. Hegarty J. Chem. Soc. Perkin Trans. 2 1977 1085
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10. 1326. Perfluoroalkyl derivatives of nitrogen. Part XIX. Synthesis, pyrolysis, and nuclear magnetic resonance evidence for restricted inversion at the nitrogen atom of trisheptafluoro-n-propylhydroxyl-amineR. E. Banks,M. G. Barlow,R. N. Haszeldine,M. K. McCreath J. Chem. Soc. 1965 7203
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